Cas no 399-87-1 (methyl 3-fluoro-2-oxopropanoate)

• Product Name: methyl 3-fluoro-2-oxopropanoate
• CAS No: 399-87-1
• MF: C₄H₅FO₃
• MW: 120.079105138779
• CID: 1511862
• PubChem ID: 120230
• Update Time: 2025-04-21

methyl 3-fluoro-2-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-fluoro-2-oxopropanoate
• Pyruvic acid, 3-fluoro-, methyl ester
• BRN 1753990
• Methyl 3-fluoropyruvate
• SCHEMBL5176344
• 399-87-1
• DTXSID90192948

• Inchi： 1S/C4H5FO3/c1-8-4(7)3(6)2-5/h2H2,1H3
• InChI Key： IZJWUPAJEFJGHC-UHFFFAOYSA-N
• SMILES： FCC(C(=O)OC)=O

Computed Properties

• Exact Mass: 120.02225
• Monoisotopic Mass: 120.02227218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37